Cas no 1702230-99-6 (2-{(benzyloxy)carbonylamino}-3-methoxy-2-phenylpropanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-methoxy-2-phenylpropanoic acid
• CAS No: 1702230-99-6
• MF: C₁₈H₁₉NO₅
• MW: 329.347165346146
• CID: 5601511
• PubChem ID: 103464962
• Update Time: 2023-11-24

2-{(benzyloxy)carbonylamino}-3-methoxy-2-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-23702284
• 1702230-99-6
• 2-{[(benzyloxy)carbonyl]amino}-3-methoxy-2-phenylpropanoic acid
• 2-{(benzyloxy)carbonylamino}-3-methoxy-2-phenylpropanoic acid

• Inchi： 1S/C18H19NO5/c1-23-13-18(16(20)21,15-10-6-3-7-11-15)19-17(22)24-12-14-8-4-2-5-9-14/h2-11H,12-13H2,1H3,(H,19,22)(H,20,21)
• InChI Key： DLIGAVXVXXABCY-UHFFFAOYSA-N
• SMILES： O(C)CC(C(=O)O)(C1C=CC=CC=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 329.12632271g/mol
• Monoisotopic Mass: 329.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls